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Compound of Interest

Compound Name: XEN907

Cat. No.: B1683601

Essential Safety and Handling Guide for XEN907

FOR RESEARCH USE ONLY. NOT FOR USE IN HUMAN, THERAPEUTIC, OR DIAGNOSTIC
APPLICATIONS.

This document provides crucial safety and logistical information for the handling and disposal
of XEN907, a novel spiro oxindole NaV1.7 blocker. All personnel must review and understand
this information before working with this compound.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling XEN907 to minimize exposure risk. The
selection of appropriate PPE should be based on a thorough hazard assessment of the specific
laboratory procedures to be performed.
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PPE Category

Item

Specifications & Use

Hand Protection

Nitrile Gloves

Double gloving is required.
Inspect for tears or punctures
before use. Change gloves
immediately if contaminated
and every 2-3 hours during

continuous use.

Eye Protection

Safety Goggles

Must be worn at all times in the
laboratory. Provides protection
from splashes and airborne

particles.

Body Protection

Laboratory Coat

A disposable, back-closing
gown resistant to chemical
permeation is required. Cuffs
should be tucked into the inner
gloves. Do not wear outside

the designated handling area.

Respiratory Protection

N95 Respirator (minimum)

Required when handling the
solid form of XEN907 or when
there is a potential for aerosol
generation. A fit-tested
respirator is essential. For
higher-risk procedures, a P100
respirator or a Powered Air-
Purifying Respirator (PAPR)

may be necessary.

Face Protection

Face Shield

To be worn over safety
goggles during procedures
with a high risk of splashing,
such as preparing solutions or

cleaning spills.

Operational Plan for Handling XEN907
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Adherence to this step-by-step operational plan is critical for the safe handling of XEN907.

Pre-Handling Preparations

Designated Area: All handling of XEN907 must occur in a designated area, such as a
chemical fume hood or a containment ventilated enclosure, to minimize the risk of inhalation
and contamination.

Gather Materials: Ensure all necessary equipment and supplies, including PPE, spill kit, and
waste disposal containers, are readily accessible before beginning work.

Review Procedures: Familiarize yourself with the experimental protocol and this safety
guide.

Handling Procedure for Solid XEN907

Don PPE: Put on all required PPE in the correct order (gown, inner gloves, respirator,
goggles, face shield, outer gloves).

Weighing: When weighing the solid compound, use a balance within a chemical fume hood
or a ventilated balance enclosure to prevent the dispersion of powder.

Solution Preparation: To prepare solutions, slowly add the solid XEN907 to the solvent to
avoid splashing. If sonication is required, ensure the container is securely capped.

Post-Handling Procedures

Decontamination: Wipe down all surfaces and equipment that may have come into contact
with XEN907 using an appropriate deactivating agent followed by a germicidal detergent and
water.

Doff PPE: Remove PPE in the reverse order it was put on, taking care to avoid self-
contamination. The outer gloves should be removed first.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan
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Proper disposal of XEN907 and contaminated materials is essential to prevent environmental

contamination and accidental exposure.

Waste Type

Disposal Container

Procedure

Solid XEN907 Waste

Labeled, sealed container

Collect all unused solid
XEN907 and place itin a
clearly labeled, sealed waste
container for hazardous

chemical waste.

Contaminated Labware (e.qg.,

pipette tips, tubes)

Yellow chemotherapy waste

receptacle

Dispose of all single-use
labware that has come into
contact with XEN907 in a
designated yellow rigid bucket

for chemotherapy waste.

Contaminated PPE (e.g.,

gloves, gown)

Yellow chemotherapy waste

bag

Place all used PPE into a
yellow bag designated for

chemotherapy waste.

Liquid Waste (e.g., solutions
containing XEN907)

Labeled, sealed container for

hazardous liquid waste

Collect all liquid waste
containing XEN907 in a
compatible, sealed container.
Do not dispose of down the

drain.

All waste must be disposed of in accordance with local, state, and federal regulations for

hazardous waste.

Emergency Procedures

Spill Response

In the event of a spill, immediately alert others in the area and follow these steps:

» Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

e Secure the Area: Prevent others from entering the spill zone.

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://www.benchchem.com/product/b1683601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Don PPE: Put on appropriate PPE, including respiratory protection, before attempting to
clean the spill.

» Containment: For liquid spills, use absorbent pads to contain the spill. For solid spills, gently
cover with a damp paper towel to avoid raising dust.

e Cleanup: Clean the spill from the outside in, using a spill kit appropriate for chemical spills.

» Decontaminate: After the spill is cleaned, decontaminate the area with a suitable deactivating
agent, followed by a germicidal detergent and water.

o Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

First Aid Measures

Exposure Route First Aid Instructions

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Remove contaminated clothing immediately.

. Wash the affected area thoroughly with soap

Skin Contact ) )
and water for at least 15 minutes. Seek medical

attention if irritation persists.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation . e -
stopped, begin artificial respiration. Seek
immediate medical attention.
i Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

In all cases of exposure, provide the attending medical personnel with information about the
compound.
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 To cite this document: BenchChem. [Personal protective equipment for handling XEN907].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683601#personal-protective-equipment-for-
handling-xen907]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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